(3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid

Core Science & Biosynthesis

Chemical structure of 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic acid

This guide details the chemical structure, synthesis, and physiochemical behavior of 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic acid , a specialized organoboron building block used in medicinal chemistry to enhance aqueous solubility and bioavailability.

Structural Anatomy & Physiochemical Properties[1][2]

This molecule combines a Lewis-acidic phenylboronic acid core with a Lewis-basic pyrrolidine tail, linked via a flexible ethyl ether spacer at the meta position. This duality defines its reactivity and handling requirements.

Chemical Identity

Property	Detail
IUPAC Name	[3-[2-(pyrrolidin-1-yl)ethoxy]phenyl]boronic acid
CAS Number	1313761-13-5
Molecular Formula	C₁₂H₁₈BNO₃
Molecular Weight	235.09 g/mol
pKa (Calculated)	~8.8 (Boronic acid), ~9.5 (Pyrrolidine N)
LogP (Predicted)	1.2 – 1.5 (pH dependent)

Zwitterionic Nature & B-N Interaction

Unlike ortho-aminomethyl phenylboronic acids (which form stable intramolecular Wulff-type B–N dative bonds), the meta-substitution pattern of this compound precludes the formation of a stable 5- or 6-membered intramolecular chelate.

• At Neutral pH: The molecule exists predominantly as a zwitterion . The pyrrolidine nitrogen is protonated (

  ), and the boronic acid exists in equilibrium between the neutral trigonal form and the anionic tetrahedral boronate, stabilized by intermolecular networks.

• Solubility: The charged ammonium tail disrupts the crystal lattice energy typical of lipophilic boronic acids, significantly enhancing solubility in polar protic solvents (MeOH, Water/DMSO mixtures).

Figure 1: Equilibrium states dependent on pH and hydration. The meta-substitution favors intermolecular salt bridges over intramolecular chelation.

Synthetic Methodology

The most robust synthesis avoids direct handling of the amphoteric boronic acid until the final step. The recommended route utilizes a Mitsunobu etherification or Alkylation of a boronate ester precursor, followed by controlled hydrolysis.

Reagents & Stoichiometry

Component	Equiv.	Role
3-Hydroxyphenylboronic acid pinacol ester	1.0	Core Scaffold
1-(2-Chloroethyl)pyrrolidine HCl	1.2	Alkylating Agent
Cesium Carbonate (Cs₂CO₃)	2.5	Base (Scavenges HCl & Phenol proton)
Sodium Iodide (NaI)	0.1	Catalyst (Finkelstein in situ)
Acetonitrile (MeCN)	Solvent	Polar aprotic, reflux temperature

Step-by-Step Protocol

Step 1: Etherification (Side-Chain Installation)

• Preparation: Charge a reaction vessel with 3-hydroxyphenylboronic acid pinacol ester (1.0 equiv) and Cs₂CO₃ (2.5 equiv) in anhydrous MeCN (0.2 M concentration).

• Activation: Add NaI (10 mol%) to catalyze the halide exchange.

• Addition: Add 1-(2-chloroethyl)pyrrolidine hydrochloride (1.2 equiv). Note: The base will free-base the amine in situ, generating the reactive azetidinium ion intermediate responsible for rapid alkylation.

• Reaction: Reflux at 80°C for 12–16 hours. Monitor by LC-MS for the disappearance of the phenol.

• Workup: Filter off inorganic salts. Concentrate the filtrate. Partition between EtOAc and water. The product (pinacol ester) remains in the organic layer.

Step 2: Hydrolysis (Deprotection)

• Dissolution: Dissolve the pinacol ester in Acetone/Water (4:1).

• Oxidative Cleavage: Add Sodium Periodate (NaIO₄, 3.0 equiv) and Ammonium Acetate (1.5 equiv). Stir at room temperature for 24 hours.

• Extraction: The boronic acid is amphoteric. Adjust pH to ~7.0. Extract with n-Butanol or DCM/iPrOH (3:1) to recover the zwitterionic product.

Figure 2: Convergent synthesis pathway utilizing the pinacol ester protecting group to prevent side reactions.

Reactivity & Applications

Suzuki-Miyaura Coupling

This compound is a premium building block for introducing a solubility-enhancing "tail" onto biaryl drug scaffolds.

• Catalyst Compatibility: Compatible with Pd(dppf)Cl₂ and Pd(PPh₃)₄.

• Base Sensitivity: Due to the basic side chain, avoid extremely strong bases (like KOtBu) which may cause protodeboronation. Use mild bases like K₃PO₄ or Na₂CO₃.

• Scavenging: The pyrrolidine nitrogen can coordinate to Palladium. It is advisable to use a slight excess of catalyst or a phosphine ligand with high denticity (e.g., XPhos) to prevent catalyst poisoning.

Stability & Storage (Boroxine Cycle)

Like all boronic acids, this compound dehydrates to form a trimeric boroxine (anhydride) upon storage or heating.

• Detection: ¹H NMR in dry DMSO-d₆ will show a single set of peaks. In CDCl₃ (non-polar), broadening may occur due to boroxine-monomer exchange.

• Reversal: The boroxine hydrolyzes back to the monomer instantly in the presence of water or during aqueous workups in coupling reactions. Do not attempt to purify the monomer by heating under vacuum , as this drives boroxine formation.

References

• Boronic Acid Properties & pKa

  • S. D. Bull, et al. "Exploiting the reversible covalent bonding of boronic acids: recognition, sensing, and assembly." Acc.[1] Chem. Res. 2013, 46, 2, 312–326.

• Synthesis of Amino-Alkoxy Phenylboronic Acids

  • Patent US6576789B1. "Process for the preparation of substituted phenylboronic acids."[2]

• Azetidinium Mechanism in Pyrrolidine Alkylation

  • Ashworth, I. W., et al.[3] "Understanding the Alkylation of a Phenol by 1-(3-Chloropropyl)pyrrolidine: Evidence for the Intermediacy of an Azetidinium Ion." J. Org.[3] Chem. 2019, 84, 8, 4754–4762.[3]

• Boroxine Formation Thermodynamics

  • Tokunaga, Y., et al.[4] "Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution."[4][5][6] Bull. Chem. Soc. Jpn. 2002, 75, 871-877.

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An In-depth Technical Guide to 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic Acid and its Pinacol Ester: A Comparative Analysis for Drug Development Professionals

Abstract

In the landscape of modern synthetic chemistry, particularly within medicinal chemistry and drug development, the choice of reagents can profoundly influence the efficiency, scalability, and success of a synthetic campaign. Arylboron compounds are cornerstone building blocks, primarily utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to forge critical carbon-carbon bonds. This technical guide provides a detailed comparative analysis of two closely related yet functionally distinct reagents: 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic acid and its corresponding pinacol ester. We will delve into their fundamental differences in stability, handling, reactivity, and purification, offering field-proven insights to guide researchers in making informed decisions for their specific synthetic challenges. This document is structured to provide not just procedural knowledge, but the underlying chemical principles that govern the selection and application of these vital synthetic intermediates.

Introduction: The Strategic Importance of Boron Reagents

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for constructing biaryl and vinyl-aryl structures, which are prevalent motifs in a vast array of pharmaceuticals. The success of this reaction hinges on the quality and properties of the organoboron coupling partner.[1][2] The 3-(2-(pyrrolidin-1-yl)ethoxy)phenyl moiety is of significant interest in drug discovery, as the pyrrolidine group can enhance solubility, modulate pharmacokinetic properties, and serve as a key binding element. Consequently, its boronic acid and boronate ester derivatives are valuable building blocks.

The choice between using the free boronic acid or a protected form, such as the pinacol ester, is a critical decision point in synthesis design. This guide will illuminate the trade-offs between these two forms, moving beyond a simple list of properties to explain the causality behind experimental choices and outcomes.

Structural and Physicochemical Properties: A Tale of Two Borons

The fundamental differences between the boronic acid and its pinacol ester derivative stem directly from their distinct molecular structures, which in turn dictate their stability, solubility, and handling characteristics.

Chemical Structures

The free boronic acid possesses two hydroxyl groups attached to the boron atom, making it a weak Lewis acid.[3] The pinacol ester, conversely, features a five-membered dioxaborolane ring formed by protecting the boronic acid with pinacol (2,3-dimethyl-2,3-butanediol).

Stability and Handling

Boronic Acids: The Achilles' heel of boronic acids is their inherent instability.[4] The presence of hydroxyl groups makes them susceptible to several decomposition pathways:

• Dehydration: Boronic acids can spontaneously undergo intermolecular dehydration to form cyclic trimeric anhydrides known as boroxines.[4][5] This is a reversible equilibrium, but it means that a sample of boronic acid is often a mixture of the monomer and the boroxine, complicating stoichiometry calculations.

• Protodeboronation: The carbon-boron bond can be cleaved by proton sources, particularly under basic aqueous conditions, replacing the boronic acid group with a hydrogen atom.[4][6]

• Oxidation: Arylboronic acids are sensitive to air and can degrade over time.[7]

These stability issues necessitate careful handling and storage. Boronic acids should be stored in dry, dark, and inert environments to maximize their shelf life.[8]

Pinacol Esters: The conversion of the boronic acid to its pinacol ester dramatically enhances stability.[6][9] The bulky pinacol group sterically protects the boron center and replaces the reactive hydroxyl groups. This makes the pinacol ester:

• Resistant to Boroxine Formation: The absence of -OH groups prevents dehydration.

• More Stable to Protodeboronation: While not immune, the C-B bond in a pinacol ester is generally more robust under typical cross-coupling conditions than in the corresponding boronic acid.[10]

• Bench-Stable: Pinacol esters are often crystalline solids that are easier to handle, weigh accurately, and store for extended periods without significant degradation.[4][6] They are generally stable to air and moisture during routine handling.[11]

Solubility and Purification

The differences in polarity between the two compounds directly impact their solubility and the strategies required for their purification.

Boronic Acids: Due to the polar hydroxyl groups, boronic acids are challenging to purify via standard silica gel chromatography. They often exhibit strong adsorption to the silica, leading to streaking and poor recovery.[4][12] Purification is typically achieved through recrystallization or by derivatizing the acid to form a salt, which is then purified and converted back.[13] Their solubility is generally higher in polar organic solvents.[5]

Pinacol Esters: Being less polar and lacking the hydrogen-bonding hydroxyl groups, pinacol esters are much more amenable to standard purification techniques.[14] They can often be purified by silica gel chromatography, although prolonged contact with silica can sometimes cause hydrolysis.[4] In cases where the ester still shows some instability on silica, the column can be pre-treated with boric acid to suppress over-adsorption and degradation.[15][16] Pinacol esters are readily soluble in a wide range of apolar organic solvents like ethers, esters, and hydrocarbons.[14][17]

Comparative Summary of Properties

The following table provides a side-by-side comparison of the key characteristics of the boronic acid and its pinacol ester.

Feature	3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic Acid	3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic Acid Pinacol Ester
Stability	Lower; prone to dehydration (boroxine), oxidation, and protodeboronation.[4][6]	High; stable to air and moisture during handling, resistant to boroxine formation.[9][11]
Handling	Requires careful handling under inert atmosphere for long-term storage.[8]	Generally a bench-stable, crystalline solid that is easy to handle and weigh.
Purification	Challenging by chromatography; typically purified by recrystallization.[4][13]	Amenable to silica gel chromatography; can be distilled in some cases.[14][15][18]
Solubility	Soluble in polar organic solvents.[5]	Soluble in a broad range of apolar organic solvents.[14][17]
Reactivity	Generally higher; often leads to faster reaction times in Suzuki coupling.[6][19]	Generally lower; may require longer reaction times or higher temperatures.[14]
Stoichiometry	Can be complicated by the presence of boroxine anhydride.[4]	Well-defined monomeric structure allows for precise stoichiometric control.

Reactivity in Suzuki-Miyaura Cross-Coupling: The Stability-Reactivity Trade-Off

The primary application for these reagents is the Suzuki-Miyaura cross-coupling reaction. The choice between the acid and the ester directly impacts the kinetics and outcome of the crucial transmetalation step in the catalytic cycle.[1]

The Catalytic Cycle: The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond.

• Transmetalation: The organic group is transferred from the boron atom to the palladium center. This step requires a base to activate the boron species.

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium, regenerating the Pd(0) catalyst.[1]

Boronic Acid Reactivity: Boronic acids are generally more reactive than boronate esters.[19] Their higher Lewis acidity is thought to facilitate the formation of a boronate species ([ArB(OH)₃]⁻) in the presence of base, which is the active species in the transmetalation step. This often translates to faster reaction rates and the ability to couple more challenging or sterically hindered substrates at lower temperatures.[6]

Pinacol Ester Reactivity: Boronate esters are less Lewis acidic and thus less reactive.[14] For transmetalation to occur, it is widely believed that the pinacol ester must first undergo hydrolysis in situ to the more reactive boronic acid.[9] While direct transmetalation of the ester is possible, it is often slower.[2][14] This pre-hydrolysis step can sometimes be the rate-limiting factor, necessitating longer reaction times or higher temperatures compared to reactions with the corresponding boronic acid. However, this reduced reactivity can also be an advantage, preventing unwanted side reactions.

The crucial insight for the practicing chemist is this: the enhanced stability of the pinacol ester comes at the cost of reduced reactivity. The choice, therefore, depends on the specific demands of the reaction. For a robust, high-yielding reaction with a common substrate, the stability and convenience of the pinacol ester are often preferred. For a sluggish coupling or a delicate substrate requiring milder conditions, the higher reactivity of the boronic acid may be necessary for success.

Experimental Protocols: A Practical Guide

To illustrate the practical differences in a laboratory setting, we provide representative, generalized protocols for a Suzuki-Miyaura coupling of an aryl bromide with both the boronic acid and its pinacol ester.

Note: These are general procedures and must be optimized for specific substrates and scales. All operations should be performed in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol A: Using 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic Acid

• Reaction Setup: To an oven-dried flask equipped with a magnetic stir bar and condenser, add the aryl bromide (1.0 equiv), 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic acid (1.2–1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 1–5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0–3.0 equiv).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times.[1]

• Solvent Addition: Add a degassed solvent system via syringe. A common choice is a mixture of an organic solvent and water, such as 1,4-dioxane/water (4:1) or toluene/ethanol/water.[1][20]

• Reaction: Heat the mixture to the desired temperature (typically 80–100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting aryl bromide is consumed (typically 4–12 hours).

• Work-up: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol B: Using 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic Acid Pinacol Ester

• Reaction Setup: To an oven-dried flask equipped with a magnetic stir bar and condenser, add the aryl bromide (1.0 equiv), the pinacol ester (1.2–1.5 equiv), a palladium catalyst (e.g., Pd(dppf)Cl₂, 1–5 mol%), and a base (e.g., K₃PO₄ or K₂CO₃, 2.0–3.0 equiv).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas. Repeat three times.

• Solvent Addition: Add a degassed solvent system via syringe. Anhydrous solvents like 1,4-dioxane or toluene are often effective, though aqueous systems are also common to facilitate hydrolysis.[21]

• Reaction: Heat the mixture to the desired temperature (typically 90–110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reaction times may be longer than with the boronic acid (typically 8–24 hours).

• Work-up: Cool the reaction to room temperature. Perform an aqueous work-up as described in Protocol A.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Causality Behind Protocol Choices:

• Equivalents: A slight excess of the boron reagent is used to drive the reaction to completion.

• Base: The choice of base is critical. Stronger bases like K₃PO₄ are often used with pinacol esters to help promote the in situ hydrolysis to the more reactive boronic acid.

• Catalyst: While many catalyst/ligand systems work for both, systems like Pd(dppf)Cl₂ are known to be robust and effective for a wide range of boronate esters.

• Reaction Time: The potentially longer reaction time for the pinacol ester is a direct consequence of its lower intrinsic reactivity and the need for a pre-hydrolysis step.

Conclusion: Making the Right Choice

The decision to use 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic acid or its pinacol ester is not a matter of one being universally superior, but rather a strategic choice based on the specific context of the synthesis.

• Choose the Pinacol Ester for:

  • Scalability and Process Chemistry: Its stability, ease of handling, and well-defined nature make it ideal for large-scale synthesis where reproducibility is paramount.

  • Library Synthesis: When preparing arrays of compounds, the reliability and long shelf-life of the ester are significant advantages.

  • Complex Molecules: When the boron-containing fragment must be carried through several synthetic steps, the stability of the pinacol ester is essential to prevent premature decomposition.

• Choose the Boronic Acid for:

  • Maximizing Reactivity: When coupling unreactive aryl chlorides or sterically demanding substrates, the higher reactivity of the boronic acid can be the key to a successful reaction.

  • Milder Conditions: If a sensitive functional group elsewhere in the molecule cannot tolerate the higher temperatures or longer reaction times sometimes required for the pinacol ester.

  • Rapid Synthesis: In discovery chemistry where speed is critical and long-term stability is less of a concern.

By understanding the fundamental principles of stability and reactivity that differentiate these two reagents, researchers and drug development professionals can better navigate the complexities of modern organic synthesis, leading to more efficient and successful outcomes in their pursuit of new therapeutic agents.

References

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• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
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• Scientific Update. (2022). Something Unique or Methyl, Butyl, Futile? Born again Boron. Retrieved from [Link]

• Cacchi, S., Fabrizi, G., Goggiamani, A., & Sferrazza, A. (2005). Practical and Efficient Suzuki−Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. The Journal of Organic Chemistry, 70(22), 9042-9045.
• Cox, P. A., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 144(38), 17463-17478.

• DRUG REGULATORY AFFAIRS INTERNATIONAL. (2015). Arylboronic Acids. Retrieved from [Link]

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• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry, 49, 814-824.

• Reddit. (2024). Purification of alkyl Bpin/other alkyl boronic esters. Retrieved from [Link]

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• ResearchGate. (n.d.). Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. Retrieved from [Link]

• Bellina, F., et al. (2004). Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection. The Journal of Organic Chemistry, 69(20), 6921-6924.

• Cubework. (n.d.). Boronic Acid Warehouse Storage. Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis of 3-Pyridylboronic Acid and its Pinacol Ester. Application of 3-Pyridylboronic Acid in Suzuki Coupling to Prepare 3-Pyridin-3-ylquinoline. Retrieved from [Link]

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• PubChem. (n.d.). (2-(pyrrolidin-1-ylmethyl)phenyl)boronic Acid. Retrieved from [Link]

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• Cox, P. A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(10), 1346-1360.

• Organic Syntheses. (2005). Synthesis of 3-pyridylboronic acid and its pinacol ester. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Cross-Coupling of 3-(2-(Pyrrolidin-1-yl)ethoxy)phenylboronic Acid with Heteroaryl Chlorides

Executive Summary

This technical guide details the optimized protocols for the Suzuki-Miyaura cross-coupling of 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic acid (and its analogs) with heteroaryl chlorides .

While aryl bromides and iodides are standard substrates, heteroaryl chlorides are preferred in drug discovery due to commercial availability and lower cost. However, they present significant kinetic challenges due to the high bond dissociation energy of the C–Cl bond. Furthermore, the pyrrolidinoethoxy side chain introduces Lewis basicity (tertiary amine) and pH-dependent solubility issues that can poison standard palladium catalysts or complicate workup.

This guide presents two validated protocols:

• Method A (High-Performance): Utilizes Buchwald G3/G4 precatalysts for unreactive or sterically hindered chlorides.

• Method B (Standard/Scalable): Utilizes Pd(dppf)Cl₂ for less demanding substrates, offering a cost-effective alternative.

Mechanistic Insight & Challenges

The Chemoselectivity Challenge

The coupling involves three distinct challenges that dictate the reaction conditions:

• Chloride Inertia: The oxidative addition of Pd(0) into the C–Cl bond is the rate-limiting step (RLS). Standard catalysts like Pd(PPh₃)₄ often fail here. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) are required to accelerate this step.

• Protodeboronation: The electron-donating ethoxy group on the boronic acid increases nucleophilicity but also susceptibility to hydrolytic C–B bond cleavage (protodeboronation), especially in aqueous base.

• Amine Coordination: The pyrrolidine nitrogen can competitively bind to the unsaturated Pd(II) species, potentially arresting the catalytic cycle.

Catalytic Cycle Visualization

The following diagram illustrates the catalytic cycle, highlighting the critical entry points for optimization.

Caption: Figure 1.[1] Catalytic cycle emphasizing the rate-limiting oxidative addition of chlorides and potential exit vectors for catalyst poisoning by the pyrrolidine side chain.

Experimental Protocols

Method A: High-Performance (Buchwald Precatalysts)

Best for: Unreactive heteroaryl chlorides (e.g., chloropyridines, chloropyrimidines), sterically hindered substrates, or small-scale library synthesis.

Reagents:

• Catalyst: XPhos Pd G3 (or G4) [CAS: 1445085-55-1]

• Base: Potassium Phosphate Tribasic (

  ), finely ground.[2]

• Solvent: 1,4-Dioxane / Water (4:1 ratio).

Procedure:

• Preparation: Charge a reaction vial (equipped with a magnetic stir bar) with the Heteroaryl Chloride (1.0 equiv) and 3-(2-(pyrrolidin-1-yl)ethoxy)phenylboronic acid (1.2 – 1.5 equiv).

• Catalyst Addition: Add XPhos Pd G3 (2.0 – 5.0 mol%). Note: Air-stable in solid form, but handle quickly.

• Base Addition: Add

  (2.0 – 3.0 equiv). Crucial: The excess base ensures the pyrrolidine remains deprotonated and the boronic acid is activated.

• Solvent & Degassing: Add the Dioxane/Water mixture (0.2 M concentration relative to halide). Seal the vial and sparge with Nitrogen or Argon for 5 minutes (or purge/backfill 3x).

• Reaction: Heat the block to 80–100 °C for 2–16 hours. Monitor by LCMS.

• Workup (Critical):

  • Cool to room temperature.

  • Dilute with EtOAc.

  • Wash: Wash with 5%

    or NaOH (aq). Do NOT use acid or neutral water, as the product (tertiary amine) may protonate and partition into the aqueous layer.

  • Dry organic layer over

    , filter, and concentrate.

Method B: Standard Scale-Up (Pd(dppf)Cl₂)

Best for: Electron-deficient heteroaryl chlorides (e.g., 2-chloropyrimidine) and larger scale (>1g) where cost is a factor.

Reagents:

• Catalyst:

  [CAS: 95464-05-4]

• Base: Cesium Carbonate (

  ) or Potassium Carbonate ( ).[2]

• Solvent: Toluene / Ethanol / Water (4:2:1) or DME / Water (3:1).

Procedure:

• Charge: Combine Heteroaryl Chloride (1.0 equiv), Boronic Acid (1.3 equiv), and Base (2.5 equiv) in a round-bottom flask.

• Degas: Add solvents. Sparging with argon for 15 minutes is recommended for larger volumes to prevent homocoupling.

• Catalyst: Add

  (5.0 mol%) under a counter-flow of argon.

• Reaction: Reflux (approx. 90–100 °C) for 4–12 hours.

• Workup: Similar to Method A. Ensure aqueous phase is pH > 10 during extraction.

Optimization & Troubleshooting Guide

Critical Parameter Optimization

Use the following table to adjust conditions if the standard protocols yield poor results.

Parameter	Variation	Rationale
Solvent	n-Butanol	High boiling point, promotes solubility of polar amino-boronic acids. Recommended by Buchwald for difficult cases.
Base	vs.	is generally superior for heteroaryl chlorides. is stronger and better for very hindered couplings but can increase deboronation rates.
Ligand	RuPhos vs. XPhos	Switch to RuPhos Pd G3 if the heteroaryl chloride is electron-rich (e.g., amino-chloropyridine) or if using secondary amines.
Additives	KF (Potassium Fluoride)	For extremely acid-sensitive substrates, anhydrous KF in THF can be used to activate the boronate without high basicity.

Troubleshooting Decision Tree

Caption: Figure 2. Troubleshooting logic for common failure modes in amino-boronic acid couplings.

References

• Buchwald, S. L., et al. "Palladium-Catalyzed Cross-Coupling Reactions of Ammonium Salts." Chemical Reviews, 2016.

• Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 2013.

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995.

• MilliporeSigma. "User Guide: Buchwald Precatalysts for Suzuki-Miyaura Coupling."

• Kinzel, T., et al. "A New Palladium Precatalyst Allows for the Fast Suzuki–Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids." Journal of the American Chemical Society, 2010.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Purification methods for (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid from reaction mixtures

Target Molecule: (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid CAS Registry Number: (Analogous structures often custom synthesized) Molecular Weight: ~235.09 g/mol Key Functional Groups: Aryl Boronic Acid (Acidic/Amphoteric), Pyrrolidine (Basic Tertiary Amine), Ether Linker.

The Chemical Challenge: The "Zwitterionic Trap"

Before attempting purification, you must understand the solution-phase behavior of this molecule. It is not a simple organic compound; it is a zwitterion capable of existing in three distinct ionic states depending on pH.[1]

• pH < 7 (Acidic): The pyrrolidine nitrogen is protonated (

  ). The molecule is cationic and highly water-soluble.

• pH > 10 (Basic): The boronic acid forms a boronate anion (

  ). The molecule is anionic and highly water-soluble.

• pH 8–9 (Neutral/Isoelectric): The molecule exists as a zwitterion (Internal salt) or neutral species. This is the only window where it typically precipitates or extracts into organic solvents, yet this window is narrow due to the overlapping

  values of the pyrrolidine (~9.5) and the boronic acid (~8.8).[2]

Common Failure Mode: Researchers often attempt standard silica flash chromatography. The basic amine interacts with acidic silanols, while the boronic acid interacts with the silica matrix, leading to irreversible adsorption and near-zero recovery.

Decision Matrix: Selecting Your Protocol

Use the following workflow to determine the best purification method based on your scale and crude purity.

Figure 1: Decision tree for selecting the optimal purification strategy based on crude mixture complexity and scale.

Detailed Protocols

Method A: The pH-Switch Extraction (Liquid-Liquid)

Best for: Large scale (>1g) removal of neutral organic impurities and inorganic salts.

This method exploits the amphoteric nature of the molecule to "wash" away impurities while keeping the target in the aqueous phase, then "switching" it to extract it.[3]

Reagents: 2M HCl, 2M NaOH, Diethyl Ether (

), n-Butanol ( ), Dichloromethane ( ).

• Acidic Wash (Removes Neutrals/Acids):

  • Dissolve crude residue in 2M HCl (Target is now

    ).

  • Wash with

    or (3x).

  • Discard organic layer (Contains non-basic impurities like phosphine oxides or deboronated byproducts).

• The Switch (Isoelectric Adjustment):

  • Carefully adjust the aqueous phase pH to ~8.5–9.0 using 2M NaOH.

  • Critical: Do not overshoot to pH > 11, or you will form the water-soluble boronate anion.

• Extraction:

  • The solution may become cloudy (precipitation).

  • Extract with n-Butanol or DCM:Isopropanol (3:1) . (Standard EtOAc often fails to extract zwitterions).

  • Collect organic layers, dry over

    , and concentrate.[4]

Method B: Reverse Phase Chromatography (C18)

Best for: Final polishing and removing difficult isomers/byproducts.

Standard silica is detrimental. Use C18 silica or a pre-packed C18 flash cartridge.

Parameter	Condition	Reason
Column	C18 (ODS)	Prevents irreversible amine/boronic acid adsorption.
Mobile Phase A	Water + 0.1% Formic Acid	Keeps amine protonated ( ) to prevent tailing.
Mobile Phase B	Acetonitrile (MeCN)	Standard organic modifier.
Gradient	0% to 30% B over 20 min	These molecules are very polar; they elute early.
Loading	Dissolve in Water/DMSO (9:1)	Avoid dissolving in pure organic solvent to prevent precipitation on column head.

Note: If you use Formic Acid/TFA, you will isolate the ammonium salt . To obtain the free zwitterion, treat the product with 1 equivalent of basic resin (e.g., Amberlyst A-21) in MeOH.

Method C: The "Pinacol Detour" (High Purity)

Best for: Complex mixtures where direct purification fails.

If the boronic acid is too difficult to handle, convert it to a stable ester, purify on standard silica, and hydrolyze.

• Protection: React crude mixture with Pinacol (1.2 eq) and

  in THF/DCM for 2 hours.

• Purification: The resulting Pinacol Ester is not amphoteric (Boron is protected). Purify via standard Flash Chromatography (DCM/MeOH + 1%

  ).

• Deprotection (Hydrolysis):

  • Option 1 (Oxidative): Sodium Periodate (

    ) in Acetone/Water / .

  • Option 2 (Transesterification): Treat with polystyrene-bound boronic acid (polymer-supported exchange).

Troubleshooting & FAQs

Q1: My product disappears on the Silica Column. Where is it?

A: It is stuck to the silica.[5] The basic pyrrolidine binds to acidic silanols, and the boronic acid forms covalent bonds with the silica matrix.

• Fix: Flush the column with MeOH containing 5% Acetic Acid or 10% Triethylamine . In the future, use Method B (Reverse Phase) or amine-functionalized silica.

Q2: The NMR shows a mixture of species (broad peaks). Is it impure?

A: Not necessarily. Boronic acids exist in equilibrium between the monomer (

) and the trimeric anhydride (Boroxine ).

• Verification: Add a drop of

  to your NMR tube. This shifts the equilibrium toward the monomer and should sharpen the peaks. If peaks remain broad/complex, you likely have the protodeboronated byproduct (phenol derivative).

Q3: My yield is >100%. Why?

A: Boronic acids are notorious for trapping solvents (especially water and alcohols) in their crystal lattice.

• Fix: Azeotrope with toluene 3x and dry under high vacuum at 50°C for 12 hours. Alternatively, the "product" might be the boroxine trimer, which has a different molecular weight calculation.

Q4: How do I remove Palladium (Pd) contaminants?

A: The pyrrolidine nitrogen can chelate Pd, making it hard to remove.

• Protocol: Dissolve the product in water/methanol. Add Thiol-functionalized Silica (SiliaMetS® Thiol) or TMT (Trimercaptotriazine) . Stir for 4 hours, then filter. Do not use charcoal, as it often binds the aromatic ring of the product.

References

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. Link

• Bull, S. D., et al. (2007). "Exploiting the reversible covalent bonding of boronic acids: recognition, sensing, and assembly." Accounts of Chemical Research, 40(8), 685-695. Link

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). "Selection of boron reagents for Suzuki–Miyaura coupling." Chemical Society Reviews, 43(1), 412-443. Link

• BenchChem Technical Support. (2024). "Post-Reaction Purification of Boronic Acids." BenchChem Knowledge Base. Link

• Waters Corporation. (2020). "Strategies for the Analysis of Highly Reactive Pinacolboronate Esters." Waters Application Notes. Link

Sources

• 1. savemyexams.com [savemyexams.com]
• 2. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Catalyst Poisoning by Pyrrolidine Nitrogen in Suzuki Coupling

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving pyrrolidine-containing substrates. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with catalyst poisoning, a common hurdle when working with nitrogen-containing heterocycles. Here, we provide in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate these complex reactions and achieve optimal results.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction failing or giving low yields when a pyrrolidine group is present in one of my substrates?

The basic nitrogen atom in the pyrrolidine ring can act as a ligand for the palladium catalyst, leading to the formation of stable, off-cycle palladium complexes. This coordination can deactivate the catalyst by blocking the sites needed for the catalytic cycle to proceed, a phenomenon known as catalyst poisoning.[1]

Q2: What are the common signs of catalyst poisoning in my reaction?

Signs of catalyst deactivation include reactions that start but then slow down or stop completely, the formation of a black precipitate (palladium black), and inconsistent results between different batches of reagents.[2] If you suspect poisoning, adding a fresh aliquot of catalyst to a stalled reaction can be a useful diagnostic test.[2]

Q3: How can I minimize catalyst poisoning caused by the pyrrolidine nitrogen?

Several strategies can be employed to mitigate this issue. Key approaches include selecting bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands that shield the palladium center, using specialized palladium precatalysts, and optimizing reaction conditions such as base and solvent selection.[3][4]

Q4: Are there specific ligands that are known to be effective in these cases?

Yes, bulky, electron-rich monophosphine ligands from the Buchwald and Fu groups, such as XPhos, SPhos, and RuPhos, are often effective.[4][5][6] These ligands promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle while sterically hindering the coordination of the pyrrolidine nitrogen to the palladium center.[4][7] N-heterocyclic carbene (NHC) ligands are also a powerful alternative.[8][9]

Q5: Can the choice of base and solvent influence the outcome of the reaction?

Absolutely. The base is crucial for activating the boronic acid or ester for transmetalation.[9] For sensitive substrates, weaker bases like potassium carbonate (K2CO3) or potassium phosphate (K3PO4) can be beneficial.[7][10] The solvent system, often a mixture of an organic solvent like dioxane or THF with water, can affect the solubility of the reagents and the stability of the catalytic species.[10][11] Anhydrous conditions can sometimes help reduce catalyst deactivation pathways.[3]

Troubleshooting Guide: From Diagnosis to Solution

This section is structured to help you diagnose the issue based on your experimental observations and provides targeted solutions.

Symptom 1: Low to No Product Yield

Your reaction shows minimal conversion of starting materials even after extended reaction times.

Potential Cause A: Strong Catalyst-Pyrrolidine Coordination

The lone pair on the pyrrolidine nitrogen is coordinating strongly to the palladium center, forming a catalytically inactive or dormant species.[1] This is especially problematic with less sterically demanding palladium catalysts.

Solution:

• Ligand Modification: Switch to a bulkier, more electron-rich ligand. The steric bulk around the palladium center will make it more difficult for the pyrrolidine nitrogen to coordinate.

Ligand Family	Specific Examples	Key Features
Dialkylbiaryl Phosphines	XPhos, SPhos, RuPhos	Bulky and electron-rich, accelerate oxidative addition and reductive elimination.[4][5][7]
Trialkylphosphines	P(t-Bu)3, PCy3	Highly electron-donating, effective for challenging oxidative additions.[12]
N-Heterocyclic Carbenes (NHCs)	IPr, SIPr	Strong σ-donors that form very stable bonds with palladium, resisting displacement.[8]

• Workflow Diagram: Ligand Selection Strategy

Caption: Ligand modification workflow to counter catalyst poisoning.

Potential Cause B: Catalyst Decomposition

The active Pd(0) species may be unstable under the reaction conditions, leading to the formation of inactive palladium black.[2][13]

Solution:

• Use of Precatalysts: Employ well-defined palladium precatalysts. These are typically more stable Pd(II) complexes that are efficiently reduced to the active Pd(0) species in situ.[14] Buchwald precatalysts (G2, G3, G4) and PEPPSI-type precatalysts are excellent choices.[5][14]

• Inert Atmosphere: Ensure the reaction is performed under a strictly inert atmosphere (Argon or Nitrogen). Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species.[2]

Symptom 2: Reaction Stalls Prematurely

The reaction proceeds initially but stops before the starting material is fully consumed.

Potential Cause: Product Inhibition

The pyrrolidine-containing product may be a stronger poison than the starting material. As the product concentration increases, it progressively deactivates the catalyst.

Solution:

• Slow Addition of a Coupling Partner: Adding the pyrrolidine-containing substrate slowly over the course of the reaction can help to keep its instantaneous concentration low, minimizing catalyst inhibition.[3]

• Increase Catalyst Loading: While not ideal from an economic standpoint, a modest increase in catalyst loading (e.g., from 1 mol% to 3-5 mol%) can sometimes be sufficient to drive the reaction to completion.

Symptom 3: Formation of Side Products

Significant amounts of side products, such as homocoupled biaryls or protodeboronated starting materials, are observed.

Potential Cause A: Protodeboronation

The C-B bond of the boronic acid or ester is cleaved by a proton source (often water in the presence of a strong base) before transmetalation can occur.[3] This is more common with electron-deficient or heteroaryl boronic acids.[15]

Solution:

• Use Anhydrous Conditions: If protodeboronation is a major issue, switching to anhydrous conditions with a base like K3PO4 can be effective.[7]

• Use Boronic Esters or Trifluoroborates: Pinacol boronic esters or potassium trifluoroborate salts are often more stable towards protodeboronation than the corresponding boronic acids.[6][15]

Potential Cause B: Homocoupling

Two molecules of the boronic acid or two molecules of the aryl halide couple with each other. The presence of oxygen can promote the homocoupling of boronic acids.[3]

Solution:

• Thorough Degassing: Ensure all solvents and the reaction mixture are thoroughly degassed to remove dissolved oxygen.

• Ligand Choice: Bulky ligands can disfavor the formation of homocoupled products.[7]

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling with a Pyrrolidine-Containing Aryl Halide using a Buchwald Precatalyst

This protocol is a good starting point for challenging couplings involving pyrrolidine-containing substrates.

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), and potassium phosphate (K3PO4, 2.0 equiv).

• Catalyst Addition: In a glovebox or under a positive pressure of inert gas, add the Buchwald precatalyst (e.g., XPhos Pd G3, 1-3 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., dioxane/water 4:1, 0.2 M).

• Reaction Execution: Seal the vial and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.[16]

Protocol 2: Screening for Optimal Ligand and Base

When establishing a new Suzuki coupling with a pyrrolidine substrate, a systematic screen of ligands and bases is highly recommended.

• Setup: Arrange an array of reaction vials. To each vial, add the aryl halide (1.0 equiv) and the boronic acid derivative (1.2 equiv).

• Variable Addition:

  • To each row of vials, add a different base (e.g., K2CO3, K3PO4, Cs2CO3).

  • To each column of vials, add a different palladium source/ligand combination (e.g., Pd(OAc)2/XPhos, Pd2(dba)3/SPhos, XPhos Pd G3).

• Execution: Add the degassed solvent, seal all vials, and place them in a heating block at a constant temperature.

• Analysis: After a set time (e.g., 12-24 hours), analyze the conversion in each vial by LC-MS or GC-MS to identify the optimal conditions.

Mechanistic Insights: Visualizing the Problem and Solution

The core of the problem lies in the competition between the desired catalytic cycle and the off-cycle catalyst deactivation pathway.

The Problem: Pyrrolidine-Induced Catalyst Deactivation

The pyrrolidine nitrogen can coordinate to the Pd(II) intermediate after oxidative addition, forming a stable complex that is reluctant to proceed to transmetalation.

Caption: Competing pathways in Suzuki coupling with a pyrrolidine substrate.

The Solution: Steric Shielding with Bulky Ligands

A bulky ligand (L) sterically encumbers the palladium center, disfavoring the coordination of the pyrrolidine nitrogen and keeping the catalyst in the productive cycle.

Caption: Steric shielding by a bulky ligand prevents catalyst poisoning.

By understanding the underlying mechanism of catalyst poisoning and systematically applying the troubleshooting strategies and protocols outlined in this guide, researchers can significantly improve the success rate of Suzuki-Miyaura couplings involving challenging pyrrolidine-containing substrates.

References

• Suzuki–Miyaura Coupling of Pinacolboronic Esters Catalyzed by a Well-Defined Palladium N-Heterocyclic Carbene (NHC) Catalyst. ACS Medicinal Chemistry Letters. Available at: [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Center for Biotechnology Information. Available at: [Link]

• How to approach choosing reaction conditions for Suzuki?. Reddit. Available at: [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids. Diva Portal. Available at: [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Publications. Available at: [Link]

• Suzuki reaction. Wikipedia. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Center for Biotechnology Information. Available at: [Link]

• Efficient Heterogeneous Palladium Catalysts in Oxidative Cascade Reactions. National Center for Biotechnology Information. Available at: [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. ResearchGate. Available at: [Link]

• How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings?. ResearchGate. Available at: [Link]

• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. Available at: [Link]

• A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Synfacts; Georg Thieme Verlag KG. Available at: [Link]

• Amine might end palladium’s reign over classic cross coupling reaction. Chemistry World. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. National Center for Biotechnology Information. Available at: [Link]

• Understanding and Controlling Reactivity Patterns of Pd1@C3N4-Catalyzed Suzuki–Miyaura Couplings. ACS Publications. Available at: [Link]

• A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. Journal of Synthetic Chemistry. Available at: [Link]

• Diagnosing issues with a failed Suzuki coupling?. Reddit. Available at: [Link]

• Understanding and Controlling Reactivity Patterns of Pd1@C3N4-Catalyzed Suzuki–Miyaura Couplings. National Center for Biotechnology Information. Available at: [Link]

• The Suzuki Reaction. Myers Group, Harvard University. Available at: [Link]

• Synthesis and Suzuki-Miyaura Cross- Coupling of α-Borylated Pyrrolidines. White Rose eTheses Online. Available at: [Link]

Sources

• 1. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. reddit.com [reddit.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles [organic-chemistry.org]
• 13. Efficient Heterogeneous Palladium Catalysts in Oxidative Cascade Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Yoneda Labs [yonedalabs.com]
• 15. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic Acid

In the landscape of modern drug discovery and development, the precise characterization of novel chemical entities is paramount. Boronic acids, in particular, are a class of compounds that have garnered significant attention due to their versatile applications, most notably as key building blocks in Suzuki-Miyaura cross-coupling reactions. Their ability to form reversible covalent bonds with diols also makes them attractive for applications in chemical sensing and drug delivery. The subject of this guide, (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid, is a bifunctional molecule of interest, incorporating both a reactive boronic acid moiety and a pyrrolidine group, which can influence its solubility, pharmacokinetic properties, and potential as a linker in more complex molecular architectures.

Predicted ¹H and ¹³C NMR Spectral Analysis of (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid

To facilitate our analysis, ¹H and ¹³C NMR spectra for (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid were generated using advanced computational prediction tools. The predicted chemical shifts are presented in the tables below, followed by a detailed interpretation.

Table 1: Predicted ¹H NMR Data for (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.75	d	1H	Ar-H
~7.50	s	1H	Ar-H
~7.35	t	1H	Ar-H
~7.05	d	1H	Ar-H
~4.20	t	2H	O-CH₂
~3.10	t	2H	N-CH₂ (ethoxy)
~2.80	m	4H	N-CH₂ (pyrrolidine)
~1.90	m	4H	CH₂ (pyrrolidine)

Table 2: Predicted ¹³C NMR Data for (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid

Chemical Shift (ppm)	Assignment
~158.0	Ar-C-O
~135.0	Ar-C-B
~129.5	Ar-CH
~122.0	Ar-CH
~118.0	Ar-CH
~115.0	Ar-CH
~66.0	O-CH₂
~55.0	N-CH₂ (ethoxy)
~54.5	N-CH₂ (pyrrolidine)
~23.5	CH₂ (pyrrolidine)

Interpretation of the Predicted ¹H NMR Spectrum

The aromatic region of the predicted ¹H NMR spectrum is expected to display four distinct signals corresponding to the four protons on the phenyl ring. The substitution pattern (meta- to the boronic acid and para- to the ethoxy group) leads to a complex splitting pattern. The downfield shifts of the aromatic protons are consistent with the presence of the electron-withdrawing boronic acid group and the electron-donating ethoxy group.

The ethoxy linker gives rise to two triplets. The triplet at approximately 4.20 ppm is assigned to the methylene protons adjacent to the oxygen atom (O-CH₂), which are deshielded by the electronegative oxygen. The triplet around 3.10 ppm corresponds to the methylene protons adjacent to the pyrrolidine nitrogen (N-CH₂).

The pyrrolidine ring protons are expected to show two multiplets. The multiplet around 2.80 ppm is assigned to the four protons on the carbons adjacent to the nitrogen atom, while the multiplet at approximately 1.90 ppm is attributed to the remaining four protons on the other two carbons of the pyrrolidine ring.

Interpretation of the Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum shows ten distinct signals, consistent with the ten unique carbon environments in the molecule. The aromatic carbon attached to the oxygen of the ethoxy group is the most downfield-shifted aromatic carbon (~158.0 ppm) due to the strong deshielding effect of the oxygen. The carbon atom bonded to the boron atom is also significantly downfield, predicted around 135.0 ppm. The remaining four aromatic carbons appear in the typical aromatic region between 115.0 and 130.0 ppm.

The aliphatic carbons of the ethoxy linker and the pyrrolidine ring are found in the upfield region of the spectrum. The carbon of the O-CH₂ group is predicted around 66.0 ppm, while the N-CH₂ carbon of the ethoxy chain is expected at approximately 55.0 ppm. The two sets of carbons in the pyrrolidine ring are predicted to have very similar chemical shifts, around 54.5 ppm for the carbons adjacent to the nitrogen and 23.5 ppm for the other two carbons.

Comparative Analysis with Structurally Similar Compounds

To anchor our predictions in experimental reality, we will compare the predicted spectral data with the published NMR data of structurally related compounds.

(3-(Pyrrolidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid

This compound shares the 3-(pyrrolidin-1-yl)phenylboronic acid core with our target molecule. The reported ¹H NMR data in DMSO-d₆ shows aromatic protons in the range of 6.72-7.29 ppm and pyrrolidine protons at 3.24-3.30 ppm and 1.93-1.99 ppm[1][2]. The corresponding ¹³C NMR data shows the pyrrolidine carbons at 47.81 and 25.42 ppm[1][2]. These experimental values are in good agreement with our predicted shifts for the pyrrolidine moiety, lending confidence to our assignments.

3-Isopropoxyphenylboronic acid Catechol Ester

This molecule provides a useful comparison for the 3-alkoxyphenylboronic acid fragment. The ¹H NMR spectrum in CDCl₃ shows the aromatic protons in the range of 7.09-7.64 ppm[3]. The methine proton of the isopropoxy group appears as a septet at 4.64 ppm, and the methyl protons as a doublet at 1.37 ppm[3]. The ¹³C NMR spectrum shows the aromatic carbon attached to the oxygen at 157.2 ppm and the other aromatic carbons between 116.0 and 129.4 ppm[3]. The carbon attached to the boron was not detected, which is a common phenomenon for boronic acids and their esters due to quadrupolar relaxation. These values are consistent with our predictions for the substituted phenyl ring in our target molecule.

The comparative analysis with these and other similar compounds from the literature confirms that the predicted chemical shifts for (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid are well within the expected ranges and follow predictable electronic and structural trends.

Experimental Protocol for NMR Spectrum Acquisition

Acquiring high-quality NMR spectra of boronic acids requires careful consideration of potential experimental challenges, primarily the tendency of boronic acids to form cyclic trimeric anhydrides known as boroxines. The formation of boroxines can lead to broadened signals and complex, difficult-to-interpret spectra. The following protocol is designed to mitigate these issues and yield clean, informative spectra.

dot

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid into a clean, dry vial.

  • Add 0.6-0.7 mL of deuterated methanol (CD₃OD) to the vial. Methanol is a preferred solvent as it can break up the boroxine trimers, leading to sharper signals. Deuterated chloroform (CDCl₃) can also be used, but may not be as effective at preventing oligomerization.

  • Gently agitate the vial to ensure the sample is fully dissolved.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans (e.g., 16) should be acquired to achieve a good signal-to-noise ratio. A relaxation delay of 1-2 seconds is typically adequate.

• ¹³C NMR Acquisition:

  • Following the ¹H NMR acquisition, set up the ¹³C NMR experiment.

  • A proton-decoupled experiment is standard for obtaining a spectrum with singlets for each carbon, which simplifies interpretation.

  • Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer acquisition time will be necessary to obtain a spectrum with an adequate signal-to-noise ratio.

• Data Processing:

  • Process the raw data by applying a Fourier transform.

  • Carefully phase and baseline correct the resulting spectra.

  • Reference the spectra using the residual solvent peak. For CD₃OD, the ¹H chemical shift is referenced to 3.31 ppm, and the ¹³C chemical shift is referenced to 49.0 ppm.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons for each signal.

  • Pick the peaks in both the ¹H and ¹³C spectra and report their chemical shifts.

Conclusion

This guide provides a comprehensive framework for the ¹H and ¹³C NMR analysis of (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid. By combining high-quality spectral prediction with a thorough comparative analysis of experimentally determined data for analogous structures, we have established a reliable set of expected chemical shifts and structural assignments. The provided experimental protocol is designed to yield high-quality, interpretable spectra by addressing the specific challenges associated with the NMR analysis of boronic acids. This detailed spectroscopic roadmap will be an invaluable resource for researchers and drug development professionals working with this and similar classes of molecules, enabling confident structural verification and facilitating the advancement of their research endeavors.

Molecular Structure and Atom Numbering

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Caption: Structure of the target molecule with atom numbering for NMR assignment.

References

• Supplementary Material - The Royal Society of Chemistry. Available at: [Link]

• Synthesis, crystal structure and DFT study of (3-(pyrrolidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid - Taylor & Francis. Available at: [Link]

• Synthesis, crystal structure and DFT study of (3-(pyrrolidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid - Taylor & Francis Online. Available at: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. rsc.org [rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid

Executive Summary: Beyond the SDS

As a Senior Application Scientist, I often observe that standard Safety Data Sheets (SDS) provide generic "wear gloves" advice that fails to capture the operational nuances of functionalized boronic acids.

(3-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)boronic acid is a bifunctional building block commonly used in Suzuki-Miyaura cross-coupling for medicinal chemistry. Its structure presents a unique dual-hazard profile:

• The Boronic Acid Head: A Lewis acid capable of reversible covalent bonding with diols (e.g., carbohydrates in mucous membranes), leading to irritation.

• The Pyrrolidine Tail: A cyclic secondary amine that introduces basicity and lipophilicity, potentially enhancing skin absorption and caustic potential compared to simple phenylboronic acid.

This guide operationalizes safety for this specific compound, treating it not just as a chemical, but as a reactive system.[1]

Hazard Identification & Risk Assessment

The primary risks are inhalation of dust during weighing and dermal absorption during solubilization.

Hazard Category	GHS Classification	Operational Implication
Skin Irritation	Category 2 (H315)	The basic pyrrolidine moiety can degrade natural skin lipids; prolonged contact may cause chemical burns.
Eye Irritation	Category 2A (H319)	Dust is highly irritating to the cornea. Boronic acids can cross-link with corneal mucins.
Respiratory STOT	Category 3 (H335)	Inhalation of fine powder triggers immediate upper respiratory tract inflammation.
Hygroscopicity	Physical Hazard	The compound absorbs atmospheric moisture, leading to "clumping." This encourages users to scrape/chip the solid, generating dangerous aerosols.

Personal Protective Equipment (PPE) Matrix

Rationale: PPE is the final barrier. Engineering controls (Fume Hood) are the primary barrier.

The "Self-Validating" PPE Protocol

Before handling, perform the "Glove-to-Task" check. If you are handling the solid stock, your PPE needs differ from handling the diluted reaction mixture.

Protection Zone	Equipment Specification	Scientific Rationale
Hand Protection (Solid)	Double Nitrile Gloves (4 mil inner / 5-6 mil outer)	Why: Static electricity often causes organic salts to "jump" onto gloves. The outer glove captures dust; the inner glove remains clean for touching balances/notebooks.
Hand Protection (Solution)	Single Nitrile (Minimum 5 mil)	Why: Once dissolved (e.g., in DMF or Dioxane), the solvent acts as a carrier vehicle. Thin latex is permeable to organic solvents; Nitrile offers superior breakthrough time.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Why: Standard safety glasses have gaps. Boronic acid dust is fine and drifts. Goggles seal the ocular cavity against airborne particulates.
Respiratory	Fume Hood (Face velocity: 100 fpm)	Why: N95 respirators are a backup, not a primary control. The hood prevents the "dust cloud" from entering the breathing zone.
Body	Lab Coat (High-neck, snap closure)	Why: Protects the neck area, which is vulnerable to dust settling. Cotton/Poly blends are preferred for fire resistance.

Operational Protocols: The "How-To"

A. Weighing & Transfer (The Critical Step)

Most exposure incidents occur here due to static charge and dust generation.

• Equilibrate: Bring the reagent container to room temperature before opening to prevent condensation (which degrades the boronic acid to boroxine anhydride).

• Static Control: Use an anti-static gun or ionizer on the weighing boat and spatula. Boronic acids are prone to static cling.

• The "Draft Shield" Technique:

  • Place the balance inside the fume hood.

  • If the balance is outside, use a powder containment enclosure .

  • Never weigh this compound on an open benchtop.

• Transfer: Use a disposable funnel. Do not pour from the stock bottle; use a clean spatula to avoid generating a dust plume.

B. Solubilization & Reaction Setup

• Solvent Choice: When dissolving in polar aprotic solvents (DMF, DMSO), the solution may warm slightly (exothermic solvation).

• Order of Addition: Add the solid to the flask first, then add the solvent. Adding solid to a stirring solvent can splash the basic amine solution onto the sash or gloves.

• Inert Atmosphere: While air-stable for short periods, flush the headspace with Nitrogen/Argon to prevent oxidative deborylation (formation of phenols), which changes the toxicity profile.

Visualized Workflows

Diagram 1: PPE Decision Logic

Caption: Decision matrix for selecting PPE based on the physical state of the reagent.

Diagram 2: Emergency Response Protocol

Caption: Immediate actions for spill containment or personnel exposure.

[2][3]

Waste Disposal & Deactivation

Compliance Note: Boron compounds are regulated in many jurisdictions due to phytotoxicity (toxicity to plants).

• Segregation:

  • Solid Waste: Collect contaminated gloves, weighing boats, and paper towels in a dedicated "Solid Hazardous Waste" bin. Label clearly with "Boronic Acid / Organic Solid."

  • Liquid Waste: Do not pour down the drain.[2] Collect in "Organic Liquid Waste" (Halogen-free, unless halogenated solvents were used).

• Container Cleaning: Triple rinse empty containers with a solvent (acetone or ethanol) before disposal. Add the rinsate to the liquid waste stream.

• Deactivation (Spills): For minor spills, the area can be wiped down with a dilute soap solution followed by water. The pyrrolidine moiety is basic; avoid using strong acids for cleaning as this may generate heat.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[3][4][5][6] National Academies Press.

• Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance.[7][8] United States Department of Labor.

• Thermo Fisher Scientific. (2020). Phenylboronic acid Safety Data Sheet.[9][10](Note: Used as a proxy for functionalized phenylboronic acid handling standards).

• BenchChem. (2025).[2][8][11] Proper Disposal of Boronic Acids: A Guide for Laboratory Professionals.(General guidance on boronic acid waste segregation).

Sources

• 1. laballey.com [laballey.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Prudent Practices in the Laboratory: Handling and Management of Chemical ... - National Research Council, Division on Earth and Life Studies, Board on Chemical Sciences and Technology, Committee on Prudent Practices in the Laboratory: An Update - Google Books [books.google.li]
• 4. books.google.cn [books.google.cn]
• 5. Prudent Practices in the Laboratory [nationalacademies.org]
• 6. chemistry.unm.edu [chemistry.unm.edu]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. carlroth.com [carlroth.com]
• 10. sds.chemdox.com [sds.chemdox.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]